Cas no 59084-10-5 (1-2-(Methylthio)phenyl-2-thiourea)

• Product Name: 1-2-(Methylthio)phenyl-2-thiourea
• CAS No: 59084-10-5
• MF: C₈H₁₀N₂S₂
• MW: 198.308398723602
• MDL: MFCD00060434
• CID: 366481
• PubChem ID: 2760099
• Update Time: 2025-08-05

1-2-(Methylthio)phenyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[2-(methylthio)phenyl]-
• (2-methylsulfanylphenyl)thiourea
• 1-[2-(Methylthio)phenyl]-2-thiourea
• (2-Methylmercapto-phenyl)-thioharnstoff
• (2-methylsulfanyl-phenyl)-thiourea
• [2-(methylthio)phenyl]thiourea
• 1-(2-methylsulfanylphenyl)thiourea
• 2-(methylsulfanyl)phenylthiourea
• AC1MC1X0
• CTK5A9405
• DTXSID00375023
• 1-(2-(Methylthio)phenyl)thiourea
• SCHEMBL5526225
• 59084-10-5
• CS-0454067
• [2-(methylsulfanyl)phenyl]thiourea
• AKOS006227749
• FT-0682108
• A832145
• MFCD00060434
• N-[2-(Methylsulfanyl)phenyl]thiourea
• 1-2-(Methylthio)phenyl-2-thiourea

• MDL： MFCD00060434
• Inchi： 1S/C8H10N2S2/c1-12-7-5-3-2-4-6(7)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
• InChI Key： SFMWWKUSCXABIB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(N)=S

Computed Properties

• Exact Mass: 198.02900
• Monoisotopic Mass: 198.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.4A^2

Experimental Properties

• Density: 1.29
• Melting Point: 168-170°C
• Boiling Point: 318.5°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.686
• PSA: 95.44000
• LogP: 2.83730

1-2-(Methylthio)phenyl-2-thiourea Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 1-2-(Methylthio)phenyl-2-thiourea

Exploring the Properties and Applications of 1-2-(Methylthio)phenyl-2-thiourea (CAS No. 59084-10-5)

The compound 1-2-(Methylthio)phenyl-2-thiourea (CAS No. 59084-10-5) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thioureas, which are known for their versatile chemical properties and reactivity. The methylthio group attached to the phenyl ring introduces unique electronic and steric effects, making this compound particularly interesting for researchers in the fields of organic chemistry, materials science, and pharmacology.

Recent studies have highlighted the importance of thioureas as versatile building blocks in organic synthesis. The methylthio group in this compound plays a crucial role in modulating its reactivity, making it a valuable precursor for the synthesis of more complex molecules. For instance, researchers have utilized this compound as a starting material for the preparation of biologically active compounds, such as inhibitors of certain enzymes or receptors.

The chemical structure of 1-2-(Methylthio)phenyl-2-thiourea consists of a thiourea moiety (NH-CS-NH) attached to a phenyl ring substituted with a methylthio group (-SMe). This arrangement imparts the molecule with both aromaticity and sulfur-based reactivity, which are key features for its applications in catalysis and coordination chemistry. The aromatic ring provides stability, while the sulfur atoms contribute to its ability to act as a ligand in metal complexes.

One of the most promising areas of research involving this compound is its role in catalysis. The sulfur atoms in the thiourea group can coordinate with metal ions, making this compound a potential candidate for designing catalysts in various organic transformations. Recent advancements in asymmetric catalysis have shown that thioureas can serve as effective ligands for transition metal catalysts, enabling enantioselective reactions that are highly sought after in pharmaceutical synthesis.

In addition to its catalytic applications, 1-2-(Methylthio)phenyl-2-thiourea has shown potential in materials science. The molecule's ability to form stable complexes with metal ions makes it a candidate for designing new materials with tailored properties, such as magnetic or electronic functionalities. Researchers are actively exploring its use in creating hybrid materials that combine organic and inorganic components, which could find applications in sensors, electronics, and energy storage devices.

The biological activity of this compound is another area of intense research interest. Thioureas are known to exhibit various bioactivities, including antimicrobial, antifungal, and anticancer properties. Recent studies have focused on modifying the methylthio group to enhance these activities while maintaining the molecule's stability and bioavailability. For example, substituting the methyl group with other functional groups has been shown to improve the compound's efficacy against certain pathogens or cancer cell lines.

From a synthetic standpoint, the preparation of 1-2-(Methylthio)phenyl-2-thiourea involves several steps that require precise control over reaction conditions. The synthesis typically starts with the preparation of the methylthiophenol derivative, which is then subjected to condensation reactions with appropriate amine or thiol groups to form the thiourea moiety. Optimization of these steps is crucial to ensure high yields and purity of the final product.

Looking ahead, the continued exploration of 1-2-(Methylthio)phenyl-2-thiourea (CAS No. 59084-10-5) holds great promise for advancing our understanding of thiourea chemistry and its practical applications. With ongoing research into its catalytic properties, biological activity, and material science applications, this compound is likely to play an increasingly important role in diverse fields of science and technology.